Cas no 453593-24-3 (2H-1-Benzopyran-7-ol,4-ethyl-2,2-dimethyl-)

2H-1-Benzopyran-7-ol,4-ethyl-2,2-dimethyl- structure
453593-24-3 structure
Product Name:2H-1-Benzopyran-7-ol,4-ethyl-2,2-dimethyl-
CAS No:453593-24-3
MF:C13H16O2
MW:204.264944076538
CID:327869
PubChem ID:22218180
Update Time:2024-02-29

2H-1-Benzopyran-7-ol,4-ethyl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-7-ol,4-ethyl-2,2-dimethyl-
    • 2H-1-Benzopyran-7-ol,4-ethyl-2,2-dimethyl-(9CI)
    • Inchi: 1S/C13H16O2/c1-4-9-8-13(2,3)15-12-7-10(14)5-6-11(9)12/h5-8,14H,4H2,1-3H3
    • InChI Key: YAWQEVXNYOITTR-UHFFFAOYSA-N
    • SMILES: C1(C)(C)OC2=C(C=CC(O)=C2)C(CC)=C1

Computed Properties

  • Exact Mass: 204.115
  • Monoisotopic Mass: 204.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 2.8
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